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Compound of Interest

Compound Name: 4-Amino-2-methylpyridine

Cat. No.: B029970

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling
precautions for 4-Amino-2-methylpyridine (CAS RN: 18437-58-6). The information herein is
compiled from safety data sheets and established laboratory safety protocols to ensure the
protection of personnel and the environment.

Hazard Identification and Classification

4-Amino-2-methylpyridine is classified as hazardous. It is harmful if swallowed and causes
skin and serious eye irritation.[1] The following tables summarize its classification according to
the Globally Harmonized System (GHS).

Signal Word: Warning
GHS Pictograms:

walt text

Table 1: GHS Hazard Statements
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Code Hazard Statement Classification
. Acute Toxicity, Oral
H302 Harmful if swallowed[1]
(Category 4)[1]
H315 Causes skin irritation[1] Skin Irritation (Category 2)[1]
Causes serious eye damage / Serious Eye Damage/Irritation
H318 / H319

eye irritation[1]

(Category 1/2)[1]

| H335 | May cause respiratory irritation[1] | Specific target organ toxicity — single exposure

(Category 3)[1] |

Table 2: GHS Precautionary Statements

Code Precautionary Statement
P261 Avoid breathing dust.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON
P301+P312 _

CENTER/doctor if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

| P501 | Dispose of contents/container to an approved waste disposal plant. |

Physical and Chemical Properties
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Understanding the physical and chemical properties of 4-Amino-2-methylpyridine is crucial
for its safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value Source
CAS Number 18437-58-6
Molecular Formula CeHsN2
Molecular Weight 108.14 g/mol [1]
Appearance Light yellow to Orange
powder/crystal
Melting Point 93-97 °C
Boiling Point 143 °C /9 mmHg
Solubility Soluble in Methanol

| Special Conditions | Hygroscopic | |

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate personal protective equipment are essential to minimize

exposure.

e Engineering Controls: Always handle 4-Amino-2-methylpyridine in a well-ventilated area,
preferably within a certified chemical fume hood.[2] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[2][3]

o Personal Protective Equipment: The selection of PPE depends on the specific laboratory
operations. The following table provides general recommendations.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

. Protects against splashes
Chemical safety goggles .
Eye/Face . and dust, preventing
or face shield.[3][4] . L
serious eye irritation.

Chemical-resistant gloves ) )
Prevents skin contact which

Skin (e.g., Nitrile) and a lab coat.[2]
[3]

can cause irritation.

| Respiratory | NIOSH/MSHA-approved respirator (e.g., N95 dust mask) if dust is generated.[2]
| Protects against inhalation, which may cause respiratory irritation.[1] |

PPE Doffing Sequence

1. Gloves 2. Safety Goggles/

(Contaminated) Face Shield 3. Lab Coat

PPE Donning Sequence

2. Safety Goggles/

Face Shield 3. Gloves

1. Lab Coat

Click to download full resolution via product page

Caption: Recommended workflow for donning and doffing Personal Protective Equipment
(PPE).

Safe Handling and Storage Procedures

e Handling:
o Avoid contact with skin, eyes, and clothing.[5]

o Avoid the formation and inhalation of dust.[2][6]
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o Do not eat, drink, or smoke in areas where the chemical is handled.

o Wash hands and any exposed skin thoroughly after handling.

o Use only in a chemical fume hood.[2]

e Storage:

[¢]

[¢]

Store locked up.[3]

[e]

o

[¢]

chlorides.[2][7]

Emergency Procedures

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3]

This material is hygroscopic; protect from moisture.[7]

Store away from incompatible materials.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

Immediate and appropriate response is critical in an emergency.

Table 5: First Aid Measures

Exposure Route

First Aid Procedure

Rinse mouth with water.[6] Do NOT

Ingestion induce vomiting.[2][7] Immediately call a
POISON CENTER or doctor.[3]
Move the victim to fresh air.[2][6] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration.[6] Seek medical attention.

[2]

Skin Contact

Immediately remove all contaminated clothing.
[3] Wash off with soap and plenty of water for at

least 15 minutes.[2][6] Seek medical advice.[6]
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| Eye Contact | Rinse cautiously with water for at least 15 minutes, also under the eyelids.[2][6]
Remove contact lenses if present and easy to do. Seek immediate medical attention from an
ophthalmologist. |

» Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2][5][6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, such as nitrogen oxides (NOx) and carbon oxides (CO, C0O2).[2][3]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[2][6]

e Accidental Release Measures:

o For any spill, ensure personal safety first. Only trained personnel equipped with
appropriate PPE should conduct the cleanup.[8][9] For major spills, evacuate the area and
call for emergency services.[9]
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Spill Occurs

Assess Spill

(Size & Hazard)

Large volume,
highly hazardous,
or unknown

Manageable by
lab personnel

Minor Spill Major Spill

Evacuate Area
Alert Supervisor &
Emergency Services

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Cover with inert absorbent
(e.g., vermiculite, sand)

Sweep up & place in
sealed, labeled container
for hazardous waste

Decontaminate Area
with soap and water

Report Incident &
Restock Spill Kit

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Detailed Experimental Protocol: Spill Cleanup

This protocol outlines the steps for cleaning a minor spill (<10g) of solid 4-Amino-2-
methylpyridine.

e Preparation and Assessment:

[¢]

Alert personnel in the immediate area of the spill.[10]

[¢]

Consult the Safety Data Sheet (SDS) for specific hazards.[10]

o

If the material is a dust, close doors to the lab to prevent spread.[8]

o

Obtain the laboratory's chemical spill kit.[10]
o Personal Protective Equipment (PPE):

o Don all required PPE as specified in Section 3, including chemical-resistant gloves,
chemical safety goggles, a lab coat, and an N95 respirator to prevent dust inhalation.

o Spill Containment and Cleanup:

o Prevent the powder from becoming airborne. Do NOT use a dry brush or create sweeping
motions that generate dust.[8][11]

o Gently cover the spill with an inert absorbent material like vermiculite or sand to contain
the powder.[8][12]

o Carefully scoop or sweep the mixture into a designated, labeled hazardous waste
container.[2][12] Use tools that will not generate dust, such as a plastic dustpan and
scoop.

o Ensure no visible residue remains.
e Decontamination:

o Clean the spill area with a cloth or sponge dampened with soap and water.[12]
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o Place all cleaning materials (absorbent, contaminated gloves, cloths) into the hazardous
waste container.[10]

e Post-Cleanup:

[¢]

Carefully doff all PPE and dispose of contaminated items in the hazardous waste
container.

[¢]

Wash hands thoroughly with soap and water.

[e]

Report the spill to the laboratory supervisor.[10]

o

Replenish the spill kit with any used supplies.[10][12]

Toxicological and Ecological Information

Table 6: Toxicological Summary

Effect Finding

Acute Oral Toxicity Harmful if swallowed (Category 4)[1]

o No specific data available, but skin contact
Acute Dermal Toxicity hould b ded
should be avoided.

Skin Irritation Causes skin irritation (Category 2)[1]

Causes serious eye damage/irritation (Category

Eye Irritation
1/2)[1]

Respiratory Irritation May cause respiratory irritation (Category 3)[1]

| Carcinogenicity | No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible or confirmed human carcinogens by IARC, NTP, or
OSHA. |

e Ecological Information:

o General advice is to prevent the product from entering drains and the environment.[6][13]
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o Data for the related compound 4-aminopyridine shows it is toxic to aquatic life, with an
LC50 of 3.43 mg/l for fish (Oryzias latipes) and an EC50 of 14.5 mg/l for daphnia.[13]
While not the same compound, this suggests that pyridinamines as a class may pose an
environmental risk.

Disposal Considerations

o Waste Disposal: All waste material, including the chemical itself and any contaminated
cleanup materials, must be disposed of as hazardous waste.

» Procedure: Dispose of contents and container in accordance with local, regional, and
national regulations.[3] Do not mix with other waste. Containers should be triple-rinsed and
disposed of properly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-Amino-2-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029970#4-amino-2-methylpyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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